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Compound of Interest

Compound Name: (4-Methyl-pyridin-2-yl)-thiourea

Cat. No.: B1585874 Get Quote

An In-Depth Technical Guide to (4-Methyl-pyridin-2-yl)-thiourea: Chemical Properties,

Structure, and Synthetic Methodologies

Authored by a Senior Application Scientist
This guide serves as a comprehensive technical resource for researchers, chemists, and drug

development professionals interested in the chemical properties, molecular structure, and

synthetic applications of (4-Methyl-pyridin-2-yl)-thiourea. This document moves beyond a

simple data sheet to provide foundational insights into its synthesis, structural characteristics,

and reactivity, grounded in peer-reviewed literature.

Compound Identification and Core Chemical
Properties
(4-Methyl-pyridin-2-yl)-thiourea, also known as 1-(4-Methylpyridin-2-yl)thiourea, is a

substituted thiourea derivative featuring a 4-methylpyridine heterocycle.[1][2] Thiourea

derivatives are a significant class of compounds in medicinal chemistry and organic synthesis,

valued for their hydrogen-bonding capabilities and as versatile intermediates.[3][4] The

presence of the pyridine ring and the thiocarbonyl group makes this molecule a subject of

interest for coordination chemistry and as a precursor for more complex heterocyclic systems.

[5]

A summary of its fundamental properties is provided below.
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Identifier / Property Value Source(s)

CAS Number 21242-21-7 [1][6][7]

Molecular Formula C₇H₉N₃S [2][6]

Molecular Weight 167.23 g/mol [2][6]

IUPAC Name (4-methylpyridin-2-yl)thiourea [2]

Synonyms

N-(4-methyl-2-

pyridinyl)thiourea, 1-(4-

Methylpyridin-2-yl)thiourea

[1][7]

Appearance Yellow crystals or powder [8]

Melting Point 216-220 °C [7][9]

Boiling Point (Predicted) 314.5 ± 44.0 °C [7]

Density (Predicted) 1.316 ± 0.06 g/cm³ [7]

pKa (Predicted) 12.01 ± 0.70 [7]

Molecular Structure and Crystallography
The molecular structure of (4-Methyl-pyridin-2-yl)-thiourea is defined by a thiourea moiety

linked to the 2-position of a 4-methylpyridine ring. A critical aspect of its solid-state chemistry is

the existence of two distinct polymorphic forms, designated 1α and 1β.[5] Polymorphism, the

ability of a solid material to exist in multiple crystalline forms, is a crucial consideration in drug

development as it can influence solubility, stability, and bioavailability.

Both polymorphs crystallize in the monoclinic system but exhibit different space groups and,

more importantly, distinct intermolecular hydrogen bonding patterns which dictate their crystal

packing.[5]

Visualization of Molecular Structure
Caption: Molecular structure of (4-Methyl-pyridin-2-yl)-thiourea.

Crystallographic Data Summary
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A 2021 study in the Journal of Chemical Crystallography provided a detailed structural

characterization of these two polymorphs.[5]

Parameter Polymorph 1α Polymorph 1β

Crystal System Monoclinic Monoclinic

Space Group P2₁/c P2₁/n

Z (Molecules/Unit Cell) 4 8

Key H-Bonding Motif
Distinct intermolecular

hydrogen bonding patterns

Distinct intermolecular

hydrogen bonding patterns

This structural diversity underscores the importance of careful characterization during

experimental work, as the reactivity and physical properties of the solid material may depend

on the specific polymorph used.

Synthesis and Purification
The synthesis of (4-Methyl-pyridin-2-yl)-thiourea is reliably achieved through the base-

catalyzed hydrolysis of an N-benzoyl protected precursor. This common strategy in thiourea

synthesis involves the initial reaction of an amine with benzoyl isothiocyanate, followed by the

removal of the benzoyl protecting group.[5][10]

Synthetic Workflow
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Step 1: Precursor Synthesis

Step 2: Hydrolysis & Deprotection

Step 3: Work-up & Purification

4-Methylpyridin-2-amine

1-Benzoyl-3-(4-methylpyridin-2-yl)thiourea

Reaction

Benzoyl Isothiocyanate

(4-Methyl-pyridin-2-yl)-thiourea

Hydrolysis

NaOH (aq) in Methanol

Reflux, 1 hr

Cool to RT
Filter Solid

Wash with DI Water

Dry over P₂O₅

Pure Product (Yield: ~81%)
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(4-Methyl-pyridin-2-yl)-thiourea

Thiazoline Intermediate

+

α-Bromoketone
(e.g., 2-bromoacetylpyridine)

N-(4-methylpyridin-2-yl)-
4-(pyridin-2-yl)thiazol-2-amine

Dehydration/
Cyclization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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